5-(3,5-Dimethoxyphenyl)-2-hydroxypyrimidine

Specification

• CAS No.: 1111108-67-8
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 5-(3,5-dimethoxyphenyl)-1H-pyrimidin-2-one
• Standard InChI: InChI=1S/C12H12N2O3/c1-16-10-3-8(4-11(5-10)17-2)9-6-13-12(15)14-7-9/h3-7H,1-2H3,(H,13,14,15)
• Standard InChI Key: JBWVXZXYLVVUSW-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C2=CNC(=O)N=C2)OC
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CNC(=O)N=C2)OC

Introduction

5-(3,5-Dimethoxyphenyl)-2-hydroxypyrimidine is a synthetic organic compound with the molecular formula C12H12N2O3. It belongs to the pyrimidine class of compounds, which are crucial in biological systems, particularly in nucleic acids. The presence of a 3,5-dimethoxyphenyl group attached to the pyrimidine ring makes this compound unique, potentially influencing its chemical and biological properties.

Synthesis and Preparation

The synthesis of 5-(3,5-Dimethoxyphenyl)-2-hydroxypyrimidine typically involves condensation reactions between appropriate pyrimidine precursors and 3,5-dimethoxybenzaldehyde or related compounds. These reactions often require specific conditions, such as the presence of a base and a solvent like ethanol or DMF, to facilitate the formation of the desired product.

Applications and Future Research Directions

Given the potential biological activities of pyrimidine derivatives, 5-(3,5-Dimethoxyphenyl)-2-hydroxypyrimidine could be explored for applications in medicinal chemistry, particularly in drug discovery. Future research should focus on synthesizing analogs with modified substituents to enhance its biological efficacy and understanding its pharmacokinetic properties.